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Compound of Interest

Compound Name: H-Ser(Bzl)-OH.HCI
CAS No.: 76614-98-7
Cat. No.: B1445322
Get Quote
. J

Although some safety data sheets (SDS) may classify H-Ser(Bzl)-OH.HCI as not hazardous, it
is a fundamental principle of good laboratory practice (GLP) to treat all chemical reagents with
a comprehensive safety mindset.[3] Potential hazards may not be fully elucidated, and
exposure can still pose risks. Based on available data, researchers should be aware of the
following potential hazards.

Potential Health Effects:

« [rritation: May cause irritation to the skin, eyes, and respiratory tract.[4]

o Harmful if Swallowed/Inhaled: Ingestion or inhalation of the dust may be harmful.[4]
o Harmful if Absorbed Through Skin: May be harmful if absorbed through the skin.[4]
Chemical Hazards:

o Thermal Decomposition: When heated to decomposition, H-Ser(Bzl)-OH.HCI can emit toxic
fumes, including oxides of carbon (CO, COz2), nitrogen oxides (NOx), and hydrogen chloride
(HCI) gas.[4][5]
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e Incompatibility: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5]

The following table summarizes key identifying and safety information for H-Ser(Bzl)-OH.HCI.

Property

Information

Source(s)

Chemical Name

O-Benzyl-L-serine

[4]

hydrochloride
Synonyms H-Ser(Bzl)-OH HCI [6]
Molecular Formula C10H14CINOs [4]
Molecular Weight 231.67 g/mol [2]
Appearance White solid [5]

Primary Disposal Route

Licensed professional waste

disposal service

[3]7]

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases

[5]

Decomposition Products

Carbon oxides (CO, COz2),
Nitrogen oxides (NOXx),
Hydrogen chloride (HCI)

[4]115]

The Disposal Workflow: A Decision-Making

Framework

The proper disposal of H-Ser(Bzl)-OH.HCI is not a single action but a systematic process. The

causality is clear: segregating and correctly identifying chemical waste at the point of

generation prevents dangerous reactions, ensures regulatory compliance, and facilitates safe

handling by waste management professionals. The following workflow diagram illustrates the

logical steps from waste generation to final disposal.
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Disposal Workflow for H-Ser(Bzl)-OH.HCI
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Licensed Waste Disposal Service

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1445322/docs?utm_src=pdf-body-img#hazard-identification-and-risk-assessment-a-proactive-approach
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445322?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. H-Ser(Bzl)-OH.HCI | CL0H14CINO3 | CID 66820496 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 3. peptide.com [peptide.com]

e 4. peptide.com [peptide.com]

¢ 5. fishersci.com [fishersci.com]

e 6. peptide.com [peptide.com]

e 7. tcichemicals.com [tcichemicals.com]

¢ To cite this document: BenchChem. [Hazard Identification and Risk Assessment: A Proactive
Approach]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1445322/docs#hazard-identification-and-risk-
assessment-a-proactive-approach]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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